Cas no 65968-94-7 (17-(hydroxymethyl)pregn-4-ene-3,20-dione)

• Product Name: 17-(hydroxymethyl)pregn-4-ene-3,20-dione
• CAS No: 65968-94-7
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• CID: 1697427
• PubChem ID: 191788
• Update Time: 2025-04-21

17-(hydroxymethyl)pregn-4-ene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• 17-(hydroxymethyl)pregn-4-ene-3,20-dione
• pregn-4-ene-3,20-dione, 17-(hydroxymethyl)-
• 65968-94-7
• 17-Hydroxymethylprogesterone
• DTXSID10984448

• Inchi： 1S/C22H32O3/c1-14(24)22(13-23)11-8-19-17-5-4-15-12-16(25)6-9-20(15,2)18(17)7-10-21(19,22)3/h12,17-19,23H,4-11,13H2,1-3H3/t17-,18+,19+,20+,21+,22+/m1/s1
• InChI Key： NDRZPEKKCFHARJ-GUCLMQHLSA-N
• SMILES： OC[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 344.23526
• Monoisotopic Mass: 344.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37